Cas no 1825492-96-3 (N-[(5-Bromofuran-2-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine)

• Product Name: N-[(5-Bromofuran-2-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• CAS No: 1825492-96-3
• MF: C₁₂H₁₄BrNO₃S
• MW: 332.213461399078
• CID: 5673314
• PubChem ID: 121517896
• Update Time: 2023-09-13

N-[(5-Bromofuran-2-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[(5-Bromofuran-2-yl)methyl]-1,1-dioxo-N-prop-2-ynylthiolan-3-amine
• AKOS030680143
• EN300-26623180
• 3-{[(5-bromofuran-2-yl)methyl](prop-2-yn-1-yl)amino}-1lambda6-thiolane-1,1-dione
• 1825492-96-3
• Z1844050913

• Inchi： 1S/C12H14BrNO3S/c1-2-6-14(8-11-3-4-12(13)17-11)10-5-7-18(15,16)9-10/h1,3-4,10H,5-9H2
• InChI Key： XVWARTVQDFISKH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN(CC#C)C2CCS(C2)(=O)=O)O1

Computed Properties

• Exact Mass: 330.98778g/mol
• Monoisotopic Mass: 330.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.9Ų